Cas no 865545-19-3 (methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865545-19-3
• MF: C₁₇H₁₃N₃O₅S
• MW: 371.367222547531
• CID: 6100800
• PubChem ID: 2104955
• Update Time: 2025-10-30

methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• methyl (E)-3-methyl-2-((4-nitrobenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2,3-dihydro-3-methyl-2-[(4-nitrobenzoyl)imino]-, methyl ester
• methyl 3-methyl-2-(4-nitrobenzoyl)imino-1,3-benzothiazole-6-carboxylate
• AKOS024608383
• (E)-methyl 3-methyl-2-((4-nitrobenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• F1381-1398
• methyl (2E)-3-methyl-2-[(4-nitrobenzoyl)imino]-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• 865545-19-3

• Inchi： 1S/C17H13N3O5S/c1-19-13-8-5-11(16(22)25-2)9-14(13)26-17(19)18-15(21)10-3-6-12(7-4-10)20(23)24/h3-9H,1-2H3
• InChI Key： KLEIOFJTZNRFAI-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N(C)C1=NC(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 371.05759170g/mol
• Monoisotopic Mass: 371.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 584.8±60.0 °C(Predicted)
• pka: -2.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Professional Introduction to Methyl (2E)-3-Methyl-2-(4-Nitrobenzoyl)imino-2,3-Dihydro-1,3-Benzothiazole-6-Carboxylate (CAS No. 865545-19-3)

Methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate, with the CAS number 865545-19-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 2-(4-nitrobenzoyl)imino moiety and the presence of a carboxylate group at the 6-position, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The benzothiazole core is a pivotal structural element in medicinal chemistry, often serving as a scaffold for developing drugs targeting various diseases. Its aromatic system and the presence of sulfur and nitrogen atoms provide multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. In the case of methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate, the 4-nitrobenzoyl substituent introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional aspects of such compounds. Studies have shown that the nitro group in the 4-nitrobenzoyl moiety can enhance binding affinity to certain protein targets by increasing the electrophilicity of the benzene ring. This feature is particularly relevant in drug design, where optimizing binding interactions is crucial for achieving high efficacy and selectivity. The dihydrobenzothiazole ring system in this compound also contributes to its potential as a bioactive molecule by providing a rigid framework that can be readily modified to explore different pharmacophores.

The carboxylate group at the 6-position of the benzothiazole ring adds another layer of complexity to the molecule. Carboxylate groups are well-known for their ability to engage in hydrogen bonding interactions with biological targets, which can be exploited to improve drug-receptor binding. Additionally, carboxylate groups can undergo various chemical transformations, such as esterification or amidation, opening up possibilities for further derivatization and lead optimization.

In terms of synthetic chemistry, methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate represents an excellent example of multi-step organic synthesis. The synthesis involves key steps such as condensation reactions between appropriately substituted precursors followed by cyclization to form the benzothiazole core. The introduction of the 4-nitrobenzoyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological potential of this compound has been explored in several recent studies. Researchers have investigated its effects on various biological pathways, including enzyme inhibition and receptor binding. Preliminary findings suggest that methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. These preliminary results warrant further investigation into its mechanism of action and potential therapeutic applications.

The role of computational tools in drug discovery has been instrumental in evaluating the pharmacokinetic properties of this compound. Molecular dynamics simulations and virtual screening techniques have been employed to predict how methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate interacts with biological targets at an atomic level. These studies provide valuable insights into optimizing its structure for improved bioavailability and reduced toxicity.

The development of novel synthetic routes has also been a focus area for researchers working with this compound. Green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. For instance, catalytic methods have been explored to enhance reaction efficiency while reducing reliance on hazardous reagents. Such advancements not only improve the economic feasibility of producing methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate but also align with global efforts to promote environmentally friendly chemical practices.

The versatility of benzothiazole derivatives makes them valuable tools for exploring new therapeutic strategies. By modifying different parts of the molecular structure, researchers can fine-tune their biological activities to target specific diseases or conditions. The unique combination of functional groups in methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate positions it as a promising candidate for further development in medicinal chemistry.

In conclusion, methyl (2E)-3-methyl-2-(4-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-19-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique features make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing studies continue to uncover its pharmacological properties and synthetic possibilities, reinforcing its importance as a subject of scientific investigation.